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An In-depth Technical Guide to (Z)-
Aldosecologanin
Introduction

(Z)-Aldosecologanin, also known as Centauroside, is a naturally occurring iridoid glycoside. It is

primarily found in the plant species Lonicera japonica (Japanese honeysuckle), a plant with a

long history of use in traditional medicine. This technical guide aims to provide a

comprehensive overview of the available physical and chemical properties of (Z)-

Aldosecologanin, tailored for researchers, scientists, and drug development professionals.

However, it is important to note that detailed experimental data for this specific compound is

limited in publicly accessible scientific literature.

Physicochemical Properties
A summary of the known physicochemical properties of (Z)-Aldosecologanin is presented

below.

Table 1: Physical and Chemical Properties of (Z)-Aldosecologanin
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Property Value Source

Molecular Formula C₃₄H₄₆O₁₉ [1]

Molecular Weight 758.7 g/mol [1]

Exact Mass 758.263329 g/mol [1]

Natural Source
Lonicera japonica (Japanese

Honeysuckle)
[2]

Stereoisomer (E)-Aldosecologanin [1]

Spectroscopic Data

Detailed spectroscopic data for (Z)-Aldosecologanin is not extensively reported. A 13C NMR

spectrum is known to be available, with deuterated methanol (CD3OD) used as the solvent[1].

Specific chemical shifts, 1H NMR data, infrared (IR) absorption frequencies, ultraviolet-visible

(UV-Vis) absorption maxima, and mass spectrometry (MS) fragmentation patterns are not

readily available in the referenced literature.

Stability and Storage

Based on commercial supplier information, (Z)-Aldosecologanin demonstrates stability under

specific storage conditions. For long-term storage, it is recommended to keep the compound at

2-8°C, under which it can be stable for up to 24 months. Stock solutions can be prepared and

stored at -20°C for approximately two weeks.

Experimental Protocols
Detailed experimental protocols specifically for the isolation, purification, or synthesis of (Z)-

Aldosecologanin are not well-documented in the available literature. However, general methods

for the extraction of constituents from Lonicera japonica provide a foundational approach.

General Isolation of Iridoid Glycosides from Lonicera japonica

A common procedure for the isolation of iridoid glycosides and other constituents from Lonicera

japonica involves the following steps:
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Extraction: The dried plant material (e.g., stems and leaves) is subjected to extraction with a

polar solvent, typically 95% ethanol, at an elevated temperature for several hours. This

process is often repeated multiple times to ensure a thorough extraction of the target

compounds.

Concentration: The resulting ethanol extracts are combined and concentrated under reduced

pressure to remove the solvent, yielding a crude extract.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to separate

compounds based on their solubility.

Chromatographic Purification: The fractions are further purified using various column

chromatography techniques. Silica gel columns are commonly employed, with gradient

elution using solvent systems like petroleum ether-acetone or chloroform-methanol.

Additional purification steps may involve preparative high-performance liquid

chromatography (HPLC) to isolate individual compounds like (Z)-Aldosecologanin.

Below is a generalized workflow for the isolation process.

Diagram 1: General Workflow for Isolation of Compounds from Lonicera japonica

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried Lonicera japonica Plant Material

Ethanol Extraction

Concentration (Rotary Evaporation)

Solvent Partitioning
(Petroleum Ether, Ethyl Acetate, n-Butanol)

Column Chromatography
(Silica Gel, etc.)

Preparative HPLC

Isolated (Z)-Aldosecologanin

Click to download full resolution via product page

Caption: A generalized experimental workflow for the isolation of natural products from

Lonicera japonica.

Signaling Pathways and Biological Activity
Currently, there is a lack of specific information in the scientific literature detailing the biological

activity, mechanism of action, or any modulated signaling pathways directly attributed to (Z)-

Aldosecologanin. While other compounds from Lonicera japonica have been studied for their
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various pharmacological effects, the specific role of (Z)-Aldosecologanin remains an area for

future research.

Conclusion

(Z)-Aldosecologanin is a known iridoid glycoside constituent of Lonicera japonica. While its

basic chemical identity has been established, there is a significant gap in the publicly available,

in-depth technical data regarding its quantitative physical and chemical properties, detailed

spectroscopic characterization, and specific biological functions. The information provided in

this guide is based on the limited data currently available. Further research is required to fully

elucidate the properties and potential applications of this natural compound. Researchers

interested in (Z)-Aldosecologanin are encouraged to perform detailed analytical and biological

studies to expand the current body of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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